Cas no 123973-33-1 (2-Amino-4,6-difluorobenzotrifluoride)

2-Amino-4,6-difluorobenzotrifluoride is a fluorinated aromatic compound featuring an amino group at the 2-position and trifluoromethyl groups at the 1, 3, and 5-positions, with additional fluorine substituents at the 4 and 6-positions. This structure imparts unique electronic and steric properties, making it valuable as a versatile intermediate in pharmaceutical and agrochemical synthesis. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, which is advantageous in drug design. The electron-withdrawing trifluoromethyl groups further increase reactivity in nucleophilic substitution reactions. Its high purity and well-defined molecular architecture ensure consistent performance in cross-coupling and other fine chemical transformations. The compound is particularly useful in the development of fluorinated bioactive molecules.
2-Amino-4,6-difluorobenzotrifluoride structure
123973-33-1 structure
Product Name:2-Amino-4,6-difluorobenzotrifluoride
CAS No:123973-33-1
MF:C7H4F5N
MW:197.105379104614
MDL:MFCD04972831
CID:103932
PubChem ID:2783410
Update Time:2025-07-02

2-Amino-4,6-difluorobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-2-(trifluoromethyl)aniline
    • 2-Amino-4,6-difluorobenzotrifluoride
    • Benzenamine,3,5-difluoro-2-(trifluoromethyl)-
    • 3,5-Difluoro-2-trifluoromethyl-phenylamine
    • 6-Amino-2,4-difluorobenzotrifluoride
    • 2-Amino-4,6-difluorobenzotrifluoride97%
    • 2-Amino-4,6-difluorobenzotrifluoride98%
    • 2-Amino-4,6-difluorobenzotrifluoride 98%
    • 3,5-bis(fluoranyl)-2-(trifluoromethyl)aniline
    • 2-trifluoromethyI-3,5-difluoroaniline
    • FT-0643019
    • 3,5-Difluoro-2-(trifluoromethyl)benzenamine
    • PS-8255
    • 2-amino-4,6-difluoro-benzotrifluoride
    • a,a,a,3,5-Pentafluoro-o-toluidine
    • SCHEMBL3460459
    • MFCD04972831
    • DTXSID30382644
    • 3,5-difluoro-2-trifluoromethyl-aniline
    • Benzenamine, 3,5-difluoro-2-(trifluoromethyl)-
    • 123973-33-1
    • A805179
    • AKOS005254342
    • BBL101737
    • STL555534
    • DB-041756
    • MDL： MFCD04972831
    • Inchi： 1S/C7H4F5N/c8-3-1-4(9)6(5(13)2-3)7(10,11)12/h1-2H,13H2
    • InChI Key： IISXXYSSIKCYFQ-UHFFFAOYSA-N
    • SMILES： FC1=CC(=CC(=C1C(F)(F)F)N)F

Computed Properties

  • Exact Mass: 197.02600
  • Monoisotopic Mass: 197.026
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.474
  • Boiling Point: 192°Cat760mmHg
  • Flash Point: 79.1°C
  • Refractive Index: 1.443
  • PSA: 26.02000
  • LogP: 3.14700

2-Amino-4,6-difluorobenzotrifluoride Security Information

2-Amino-4,6-difluorobenzotrifluoride Customs Data

  • HS CODE：2921420090
  • Customs Data：

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4,6-difluorobenzotrifluoride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A577058-50mg
2-Amino-4,6-difluorobenzotrifluoride
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 $ 50.00 2022-06-08
TRC
A577058-100mg
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100mg
 $ 65.00 2022-06-08
TRC
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Fluorochem
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Fluorochem
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Fluorochem
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Apollo Scientific
PC10593-1g
2-Amino-4,6-difluorobenzotrifluoride
 123973-33-1 97%
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 £138.00 2023-09-02
Chemenu
CM194401-5g
3,5-difluoro-2-(trifluoromethyl)aniline
 123973-33-1 95%
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abcr
AB146476-5 g
3,5-Difluoro-2-(trifluoromethyl)aniline; 98%
 123973-33-1
5g
 €198.50 2022-09-01

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